Cas no 1019058-84-4 (tert-butyl 4-2-(4-fluorophenyl)-2-oxoethylpiperazine-1-carboxylate)

• Product Name: tert-butyl 4-2-(4-fluorophenyl)-2-oxoethylpiperazine-1-carboxylate
• CAS No: 1019058-84-4
• MF: C₁₇H₂₃FN₂O₃
• MW: 322.374528169632
• CID: 6361243
• PubChem ID: 46901916
• Update Time: 2025-11-01

tert-butyl 4-2-(4-fluorophenyl)-2-oxoethylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-2-(4-fluorophenyl)-2-oxoethylpiperazine-1-carboxylate
• tert-butyl 4-[2-(4-fluorophenyl)-2-oxoethyl]piperazine-1-carboxylate
• SCHEMBL17180311
• 1019058-84-4
• AKOS030219137
• tert-butyl 4-[2-(4-fluorophenyl)-2-oxoethyl]tetrahydro-1(2H)-pyrazinecarboxylate
• tert-Butyl 4-(2-(4-Fluorophenyl)-2-oxoethyl)piperazine-1-carboxylate
• EN300-12457686
• XBZVOOTUCLBUEY-UHFFFAOYSA-N

• Inchi： 1S/C17H23FN2O3/c1-17(2,3)23-16(22)20-10-8-19(9-11-20)12-15(21)13-4-6-14(18)7-5-13/h4-7H,8-12H2,1-3H3
• InChI Key： XBZVOOTUCLBUEY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(CN1CCN(C(=O)OC(C)(C)C)CC1)=O

Computed Properties

• Exact Mass: 322.16927076g/mol
• Monoisotopic Mass: 322.16927076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on tert-butyl 4-2-(4-fluorophenyl)-2-oxoethylpiperazine-1-carboxylate

Introduction to tert-butyl 4-2-(4-fluorophenyl)-2-oxoethylpiperazine-1-carboxylate (CAS No. 1019058-84-4)

Tert-butyl 4-2-(4-fluorophenyl)-2-oxoethylpiperazine-1-carboxylate (CAS No. 1019058-84-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, a piperazine ring, and a fluoro-substituted phenyl moiety. These structural elements contribute to its potential therapeutic applications and make it an interesting subject for ongoing scientific investigation.

The tert-butyl group in the compound provides steric protection and enhances the stability of the molecule, making it more suitable for pharmaceutical formulations. The piperazine ring, a common motif in many bioactive compounds, imparts significant biological activity and can modulate interactions with various receptors and enzymes. The fluoro-substituted phenyl moiety introduces additional electronic effects that can influence the compound's pharmacokinetic properties, such as solubility, lipophilicity, and metabolic stability.

Recent studies have explored the potential of tert-butyl 4-2-(4-fluorophenyl)-2-oxoethylpiperazine-1-carboxylate in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that compounds with similar structures can act as modulators of neurotransmitter systems, particularly those involving serotonin and dopamine. These neurotransmitters play crucial roles in mood regulation, cognitive function, and motor control, making them relevant targets for the development of new drugs to treat conditions such as depression, anxiety, and Parkinson's disease.

In addition to its potential in neurological disorders, tert-butyl 4-2-(4-fluorophenyl)-2-oxoethylpiperazine-1-carboxylate has also been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including cardiovascular diseases, diabetes, and autoimmune disorders. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, suggesting its potential as a therapeutic agent in these conditions.

The pharmacokinetic profile of tert-butyl 4-2-(4-fluorophenyl)-2-oxoethylpiperazine-1-carboxylate has been another area of focus in recent research. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its use in clinical settings. Preclinical studies have shown that the compound exhibits favorable pharmacokinetic properties, with good oral bioavailability and a reasonable half-life. These characteristics make it a promising candidate for further development into a viable drug product.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl 4-2-(4-fluorophenyl)-2-oxoethylpiperazine-1-carboxylate in human subjects. Early results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with minimal adverse effects. These findings are encouraging and pave the way for more advanced clinical trials to explore its therapeutic potential in specific disease indications.

In conclusion, tert-butyl 4-2-(4-fluorophenyl)-2-oxoethylpiperazine-1-carboxylate (CAS No. 1019058-84-4) represents a promising compound with diverse potential applications in medicine. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, this compound holds significant promise for advancing the treatment of various diseases.